Cas no 1804381-81-4 (3-Bromo-1-(4-bromo-3-(chloromethyl)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-bromo-3-(chloromethyl)phenyl)propan-1-one
• CAS No: 1804381-81-4
• MF: C₁₀H₉Br₂ClO
• MW: 340.438860654831
• CID: 4973673
• Update Time: 2025-05-21

3-Bromo-1-(4-bromo-3-(chloromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-bromo-3-(chloromethyl)phenyl)propan-1-one

• Inchi： 1S/C10H9Br2ClO/c11-4-3-10(14)7-1-2-9(12)8(5-7)6-13/h1-2,5H,3-4,6H2
• InChI Key： OFZPMTPCCKSPHZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(CCBr)=O)=CC=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(4-bromo-3-(chloromethyl)phenyl)propan-1-one

3-Bromo-1-(4-bromo-3-(chloromethyl)phenyl)propan-1-one

3-Bromo-1-(4-bromo-3-(chloromethyl)phenyl)propan-1-one is a complex organic compound with the CAS registry number 1804381-81-4. This compound is characterized by its unique structure, which includes a bromine atom at the third position of the propanone chain and a substituted phenyl group attached to the first carbon. The phenyl group itself is further substituted with a bromine atom at the para position and a chloromethyl group at the meta position. This combination of substituents makes it a highly functionalized molecule with potential applications in various fields of organic chemistry.

The compound's structure can be broken down into two main parts: the propanone chain and the substituted phenyl ring. The propanone chain consists of a three-carbon backbone with a ketone group at one end and a bromine atom at the other. The phenyl ring, on the other hand, is heavily substituted, with bromine and chloromethyl groups attached to specific positions. This arrangement not only imparts unique electronic properties to the molecule but also makes it highly versatile in terms of reactivity and potential applications.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of multiple halogen atoms, particularly bromine and chlorine, can significantly influence the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These properties are crucial for determining whether a compound can be developed into a viable drug candidate. Additionally, the chloromethyl group introduces potential for further functionalization through nucleophilic substitution reactions, making this compound a valuable building block in organic synthesis.

In terms of synthesis, 3-Bromo-1-(4-bromo-3-(chloromethyl)phenyl)propan-1-one can be prepared through various routes, including Friedel-Crafts acylation and subsequent halogenation. The choice of synthetic pathway depends on the availability of starting materials and the desired level of substitution on the phenyl ring. Researchers have also explored green chemistry approaches to synthesize this compound, emphasizing energy efficiency and minimal environmental impact.

The compound's stability under different conditions has been a subject of recent investigations. Studies have shown that it exhibits good thermal stability up to certain temperatures but can undergo decomposition under harsher conditions. Its solubility in various solvents has also been evaluated, which is essential for its application in solution-based reactions or formulations.

In terms of applications, this compound finds use in medicinal chemistry as a precursor for more complex molecules with potential therapeutic activity. For instance, its ability to act as an electrophilic partner in nucleophilic aromatic substitution reactions makes it valuable for constructing bioactive compounds. Furthermore, its structure lends itself well to being incorporated into larger molecular frameworks through techniques like Suzuki-Miyaura coupling or other cross-coupling reactions.

The introduction of multiple halogen atoms into organic compounds has been a focus area in recent years due to their role in modulating physical properties and reactivity. In this context, 3-Bromo-1-(4-bromo-3-(chloromethyl)phenyl)propan-1-one serves as an excellent example of how strategic placement of halogens can enhance molecular functionality. Researchers are actively exploring its potential in creating novel materials with tailored properties for applications in electronics, sensors, and catalysis.

From an environmental standpoint, understanding the fate and transport of such compounds is critical for assessing their safety and sustainability. Studies have been conducted to evaluate their biodegradation rates under aerobic and anaerobic conditions, as well as their potential toxicity to aquatic organisms. These studies are essential for ensuring that compounds like this are used responsibly in industrial and research settings.

In conclusion, 3-Bromo-1-(4-bromo-3-(chloromethyl)phenyl)propan-1-one is a multifaceted compound with significant potential in organic synthesis and drug discovery. Its unique structure, combined with recent advances in synthetic methodologies and application areas, underscores its importance in contemporary chemical research. As researchers continue to explore its properties and applications further, this compound is likely to play an increasingly prominent role in advancing both academic and industrial objectives.